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Compound of Interest

Compound Name: IMTPPE

Cat. No.: B1671809 Get Quote

Introduction

IMTPPE (2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-1-(4-(2,3-dimethylphenyl)piperazin-1-

yl)ethan-1-one) is a novel small molecule inhibitor of the Androgen Receptor (AR).[1][2] It

functions as an AR antagonist, capable of inhibiting both full-length AR and its splice variants,

which are often implicated in the development of resistance to standard anti-androgen

therapies.[3] Notably, IMTPPE's mechanism of action is independent of the AR ligand-binding

domain (LBD), allowing it to inhibit AR signaling in cancer cells resistant to LBD-targeting drugs

like enzalutamide.[3][4] In research settings, IMTPPE is utilized to study AR signaling pathways

and to evaluate its therapeutic potential in castration-resistant prostate cancer (CRPC).[1][3]

Proper preparation of IMTPPE stock solutions is critical for obtaining accurate, reproducible

results in in vitro assays. This document provides detailed protocols for the solubilization,

storage, and use of IMTPPE, ensuring the compound's stability and activity are maintained.

Mechanism of Action: Androgen Receptor Signaling Inhibition

IMTPPE exerts its effects by directly targeting the Androgen Receptor.[1] It disrupts the

transcriptional activity of AR, blocking the recruitment of AR to androgen-responsive elements

(AREs) on target genes.[1][5] This action suppresses the expression of AR-regulated genes,

such as Prostate-Specific Antigen (PSA), leading to an inhibition of proliferation in AR-positive

prostate cancer cells.[1][3] Its unique ability to inhibit AR variants lacking the LBD makes it a

valuable tool for studying and potentially treating advanced, resistant forms of prostate cancer.

[4]
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IMTPPE Properties and Storage
A summary of key quantitative data and handling recommendations for IMTPPE is provided

below.

Property Data Reference

Molecular Formula C₂₅H₃₂N₄O₂S [2]

CAS Number 851688-13-6 [6]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][5]

Stock Solution Conc. 10-50 mM in DMSO [1][5]

Storage (Solid)
Store at room temperature as

per supplier recommendations.
[6]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C to minimize freeze-thaw

cycles.

[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM IMTPPE Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of

IMTPPE, which can be later diluted to working concentrations for various in vitro assays.

Materials:

IMTPPE powder

Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL, sterile, amber or covered in foil)

Calibrated analytical balance
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Vortex mixer

Pipettors and sterile filter tips

Procedure:

Pre-Assay Calculations: Determine the required mass of IMTPPE powder based on its

molecular weight (MW) and the desired final concentration and volume.

Formula: Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000

Example for 1 mL of 10 mM stock (MW ≈ 468.6 g/mol ): Mass = 0.010 mol/L x 0.001 L x

468.6 g/mol x 1000 = 4.686 mg

Weighing: Carefully weigh the calculated amount of IMTPPE powder using an analytical

balance in a chemical fume hood.

Solubilization:

Add the weighed IMTPPE powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Cap the tube securely.

Dissolution:

Vortex the solution at maximum speed for 1-2 minutes until the IMTPPE powder is

completely dissolved.

Visually inspect the solution against a light source to ensure no solid particulates remain. If

needed, gentle warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protected
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microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the primary stock solution to a final working concentration in

cell culture media.

Materials:

10 mM IMTPPE stock solution in DMSO (from Protocol 1)

Appropriate sterile cell culture medium (e.g., RPMI, DMEM)

Sterile tubes for dilution (e.g., 1.5 mL or 15 mL conical tubes)

Pipettors and sterile filter tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM IMTPPE stock solution from the

freezer and allow it to thaw completely at room temperature.

Serial Dilution: Perform serial dilutions in cell culture medium to achieve the desired final

concentration. It is crucial to add the stock solution to the medium and mix immediately to

prevent precipitation.

Example for a 10 µM final concentration: a. Prepare an intermediate dilution by adding 2

µL of the 10 mM stock solution to 1998 µL of culture medium. This results in a 10 µM

working solution. b. Add the appropriate volume of this working solution to your cell culture

plates. For instance, if adding 100 µL of this solution to wells already containing 100 µL of

media with cells, the final concentration will be 5 µM. Adjust volumes accordingly for the

desired final concentration.
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Vehicle Control: Prepare a vehicle control using the same concentration of DMSO as is

present in the highest concentration of the IMTPPE treatment group.[1][5] This is essential to

ensure that any observed effects are due to the compound and not the solvent.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells in

your assay. Do not store diluted solutions in culture media.

Visualizations
Experimental Workflow
The following diagram illustrates the standard workflow for preparing IMTPPE stock and

working solutions for use in in vitro experiments.
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Stock Solution Preparation

Storage & Dilution

1. Calculate Mass

2. Weigh IMTPPE Powder

3. Dissolve in DMSO

4. Vortex to Mix

5. Aliquot Solution

6. Store at -20°C / -80°C

7. Thaw Aliquot

8. Dilute in Media

9. Treat Cells in Assay

Click to download full resolution via product page

Caption: Workflow for IMTPPE stock solution preparation and final dilution.
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Signaling Pathway Inhibition
This diagram illustrates the mechanism by which IMTPPE inhibits the Androgen Receptor (AR)

signaling pathway.
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Caption: IMTPPE inhibits AR signaling by preventing its binding to DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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